Cas no 1219802-81-9 (Benzyl-2,3,4,5,6-d5-amine)
Benzyl-2,3,4,5,6-d5-amine structure
Product Name:Benzyl-2,3,4,5,6-d5-amine
CAS No:1219802-81-9
MF:C7H9N
MW:112.183870077133
MDL:MFCD06658666
CID:1066226
Update Time:2025-08-03
Benzyl-2,3,4,5,6-d5-amine Chemical and Physical Properties
Names and Identifiers
-
- Benzyl-2,3,4,5,6-d5-amine
- D98422
-
- MDL： MFCD06658666
- Inchi： 1S/C7H9N/c8-6-7-4-2-1-3-5-7/h1-5H,6,8H2/i1D,2D,3D,4D,5D
- InChI Key： WGQKYBSKWIADBV-RALIUCGRSA-N
- SMILES： NCC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]
Computed Properties
- Exact Mass: 112.104883021 g/mol
- Monoisotopic Mass: 112.104883021 g/mol
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 55.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 26
- Molecular Weight: 112.18
Benzyl-2,3,4,5,6-d5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B224866-2.5mg |
Benzyl-2,3,4,5,6-d5-amine |
1219802-81-9 | 2.5mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B224866-5mg |
Benzyl-2,3,4,5,6-d5-amine |
1219802-81-9 | 5mg |
$ 81.00 | 2023-04-18 | ||
| TRC | B224866-25mg |
Benzyl-2,3,4,5,6-d5-amine |
1219802-81-9 | 25mg |
$ 224.00 | 2023-04-18 | ||
| AstaTech | D98422-0.1/G |
BENZYL-2,3,4,5,6-D5-AMINE |
1219802-81-9 | 95% | 0.1g |
$534 | 2023-09-19 | |
| AstaTech | D98422-0.25/G |
BENZYL-2,3,4,5,6-D5-AMINE |
1219802-81-9 | 95% | 0.25g |
$1010 | 2023-09-19 | |
| A2B Chem LLC | AY10499-100mg |
Benzyl-2,3,4,5,6-d5-amine |
1219802-81-9 | 100mg |
$603.00 | 2024-04-20 | ||
| A2B Chem LLC | AY10499-250mg |
Benzyl-2,3,4,5,6-d5-amine |
1219802-81-9 | 250mg |
$1027.00 | 2024-04-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1720095-1g |
Benzylamine-d5 |
1219802-81-9 | 98% | 1g |
￥26400.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1720095-5g |
Benzylamine-d5 |
1219802-81-9 | 98% | 5g |
￥132000.00 | 2024-08-09 |
Benzyl-2,3,4,5,6-d5-amine Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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